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This guide provides a comprehensive comparison of the Owens Lake core OL-92 paleoclimate

data with other key global climate reconstruction archives. It is intended to assist researchers in

objectively evaluating the integration of this valuable regional dataset into broader climate

models. This document summarizes key quantitative data in comparative tables, details the

experimental methodologies for the proxy analyses, and visualizes the data integration

workflow and the relationships between different climate archives.

Introduction to OL-92 Data
The OL-92 core, drilled in 1992 by the U.S. Geological Survey from the sediments of Owens

Lake in southeastern California, offers a near-continuous, high-resolution paleoclimate record

for the past approximately 800,000 years. Its location makes it particularly sensitive to changes

in precipitation and runoff from the Sierra Nevada, providing a detailed history of regional

hydroclimate variability, which in turn reflects larger-scale atmospheric patterns. Key climate

proxies analyzed from the OL-92 core include pollen, ostracods (for stable isotope analysis),

and sediment grain size, which together provide a multi-faceted view of past environmental

conditions.
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The data from the OL-92 core provides a valuable terrestrial perspective on past climate

change. To assess its utility in global climate reconstructions, it is essential to compare it with

other well-established paleoclimate records. This section compares OL-92 data with two such

records: the Devils Hole calcite core, which provides a regional terrestrial temperature and

water table record, and the Spectral Mapping Project (SPECMAP) marine isotope record,

which reflects global ice volume and deep-sea temperatures.

Quantitative Data Comparison
The following tables present a summary of key quantitative data from the OL-92 core and the

comparative Devils Hole and SPECMAP records for selected time intervals corresponding to

significant global climate transitions.

Table 1: Comparison of Paleoclimate Proxies during the Last Glacial Maximum (LGM; ~21,000

years ago)

Data Source Proxy Value Interpretation

OL-92, Owens Lake Pollen Assemblage

High abundance of

juniper and other

woodland taxa

Cooler and wetter

conditions supporting

woodland expansion

into the valley.

Sediment Grain Size Fine (clay and silt)

Deep, overflowing

lake indicating high

runoff from the Sierra

Nevada.

Devils Hole, Nevada δ¹⁸O of Calcite Relatively low values
Cooler temperatures

in the region.

Water Table High stand

Increased regional

precipitation and

groundwater

recharge.

SPECMAP (Global

Marine)
δ¹⁸O of Foraminifera High positive values

Large global ice

volume and lower sea

levels.
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Table 2: Comparison of Paleoclimate Proxies during the Last Interglacial (LIG; ~125,000 years

ago)

Data Source Proxy Value Interpretation

OL-92, Owens Lake Pollen Assemblage

High abundance of

desert scrub and

lower abundance of

woodland taxa

Warmer and drier

conditions with

vegetation similar to

the modern era.

Sediment Grain Size
Coarser (sand and

silt)

Shallow, closed-basin

lake indicating

reduced runoff.

Devils Hole, Nevada δ¹⁸O of Calcite Relatively high values
Warmer regional

temperatures.

Water Table Low stand
Decreased regional

precipitation.

SPECMAP (Global

Marine)
δ¹⁸O of Foraminifera Low negative values

Reduced global ice

volume and higher

sea levels.

Experimental Protocols
Detailed methodologies are crucial for understanding the reliability and comparability of

different proxy records. This section outlines the standard experimental protocols for the key

analyses performed on the OL-92 core and comparable archives.

Pollen Analysis from Lake Sediments
Pollen analysis provides a record of past vegetation changes, which are closely linked to

climate. The standard procedure for extracting pollen from lake sediments is as follows:

Sample Preparation: A known volume of sediment is treated with a spike of exotic pollen

(e.g., Lycopodium spores) to calculate pollen concentration.
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Chemical Digestion: The sample is subjected to a series of chemical treatments to remove

non-pollen components. This typically includes:

Hydrochloric acid (HCl) to remove carbonates.

Potassium hydroxide (KOH) to remove humic acids.

Hydrofluoric acid (HF) to dissolve silicate minerals.

Acetolysis to remove cellulose.

Sieving: The residue is sieved to remove particles larger than the typical pollen size range.

Mounting and Identification: The concentrated pollen residue is mounted on a microscope

slide and stained for identification and counting under a microscope.

Stable Isotope Analysis of Ostracod Shells
The oxygen isotopic composition (δ¹⁸O) of ostracod shells is a valuable proxy for the

temperature and isotopic composition of the lake water in which they formed. The methodology

is as follows:

Ostracod Picking: Ostracod shells are hand-picked from the sediment samples under a

microscope.

Cleaning: The shells are cleaned to remove any adhering sediment or organic matter. This

may involve ultrasonic cleaning in deionized water.

Acid Digestion: The cleaned ostracod shells are reacted with phosphoric acid (H₃PO₄) in a

vacuum to produce CO₂ gas.

Mass Spectrometry: The isotopic ratio of ¹⁸O to ¹⁶O in the CO₂ gas is measured using a

mass spectrometer. The results are reported in delta notation (δ¹⁸O) relative to a standard.

Sediment Grain Size Analysis
Grain size analysis of lake sediments provides information about the energy of the depositional

environment, which in the case of Owens Lake, is related to lake depth and runoff. The
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standard method is based on ASTM D7928 for fine-grained soils:

Sample Preparation: Organic matter and carbonates are removed from the sediment sample

using hydrogen peroxide and a buffered acetic acid solution, respectively.

Dispersion: The sample is dispersed in a solution of sodium hexametaphosphate to prevent

flocculation of clay particles.

Sieving: The coarser fraction of the sediment is separated by wet sieving.

Sedimentation (Hydrometer Method): The fine fraction is allowed to settle in a graduated

cylinder. A hydrometer is used to measure the density of the suspension at specific time

intervals.

Calculation: Stokes' Law is used to calculate the particle size distribution from the

hydrometer readings and the settling times.

Visualizing Data Integration and Relationships
The following diagrams, created using the DOT language for Graphviz, illustrate the workflow

for integrating OL-92 data into global climate reconstructions and the logical relationships

between different climate archives.
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Global Climate Reconstructions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3257441#integrating-ol-92-data-into-global-climate-
reconstructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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